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Compound of Interest

Compound Name: 6-fluoro-2-methyl-2H-indazole
CAS No.: 348-39-0
Cat. No.: B1501199
Get Quote
. J

Executive Summary

Substance: 6-Fluoro-2-methyl-2H-indazole (Fluorinated Indazole Derivative) Primary Hazard:
Formation of corrosive Hydrogen Fluoride (HF) gas during thermal decomposition.[1] Disposal

Class:Halogenated Organic Waste. Critical Directive:DO NOT dispose of via sanitary sewer or

standard trash. DO NOT mix with non-halogenated waste streams if avoidable (cost and safety
optimization).

Hazard Assessment & Technical Context

As Senior Application Scientists, we must look beyond the immediate "irritant” label on the
Safety Data Sheet (SDS). While 6-fluoro-2-methyl-2H-indazole is typically classified as a
Skin/Eye Irritant (H315/H319), the disposal risk profile is dominated by the fluorine atom at the
6-position.

The "Hidden" Hazard: Thermal Decomposition Standard incineration of organic waste converts

carbon to
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and hydrogen to

. However, fluorinated compounds follow a different stoichiometry during high-temperature
destruction:

Why this dictates protocol:

o Equipment Damage: The Hydrogen Fluoride (HF) generated is highly corrosive to the
refractory lining of standard incinerators.

e Environmental Release: Without specific alkaline scrubbing systems, HF is released into the
atmosphere.

o Operational Consequence: You must tag this waste specifically as "Halogenated" so waste
management vendors route it to the correct facility (e.g., rotary kilns with caustic scrubbers).

Physical & Chemical Properties Table
Property Data Operational Implication

Contains Nitrogen (NOx
Molecular Formula potential) and Fluorine (HF

potential).

Dust generation risk; requires

Physical State Solid (Powder) particulate respirator during

handling.
- Low in water; Soluble in Do not attempt to dilute with
Solubility S
DMSO/DCM water for drain disposal.
o ) ] Segregate from oxidizers (e.g.,

Combustibility Combustible Organic o ) )
Nitric Acid, Peroxides).
Characterize as D001

RCRA Status Non-listed (typically) (Ignitable) if in flammable

solvent, or Hazardous Irritant.

Pre-Disposal Stabilization (In-Lab Protocol)
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Before the waste leaves your fume hood, it must be stabilized. Follow this decision matrix
based on the material's current state.

Scenario A: Pure Solid Waste
o Container: High-Density Polyethylene (HDPE) or Glass wide-mouth jar.

e Protocol:
o Transfer solid directly to the container.

o Do not dissolve in solvent "just to get rid of it." Solid waste is cheaper and safer to
transport than liquid waste.

o Wipe exterior threads to prevent cap seizing.

Scenario B: Reaction Mixture (Solution)

o Container: Amber glass or HDPE carboy.
o Compatibility Check: Ensure the solvent carrier is compatible with the waste drum.
o Example: If dissolved in Dichloromethane (DCM), this is Halogenated Solvent Waste.

o Example: If dissolved in Acetone, this is technically a mixture, but must be treated as
Halogenated due to the solute.

¢ Quenching: If the indazole was used with reactive reagents (e.g.,

), quench the mixture fully before transferring to the waste container. Never bottle active
reagents.

Waste Stream Segregation Workflow

The following diagram illustrates the logical flow for segregating this specific compound to
ensure regulatory compliance and safety.
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Start: 6-Fluoro-2-methyl-2H-indazole Waste

Is the waste Solid or Liquid?

Solid Waste Liquid/Solution

Solvent Type?

Bin: Hazardous Solid Waste

(Tag: Fluorinated Organic) hlorinated/Fluorinated

Organic Only

Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM, Chloroform) (e.g., Acetone, MeOH)

Bin: Halogenated Solvents
(Contains Fluorine)

Bin: Non-Halogenated Solvents

(Mark: Contaminated with Fluorine)

-
-
-

__-=""Alert Vendor

Vendor Pickup

(Incineration w/ Scrubber)

Click to download full resolution via product page

Figure 1:Decision tree for segregating fluorinated indazole waste. Note the critical routing of
liquid waste based on solvent carrier to prevent contamination of non-halogenated streams.
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Labeling & Regulatory Compliance

A "Self-Validating System" relies on clear communication. A generic "Waste" label is insufficient
and dangerous.

Required Label Elements:

Full Chemical Name: "6-Fluoro-2-methyl-2H-indazole" (No abbreviations).

Hazard Checkboxes: [x] Toxic [x] Irritant.[2]

Constituents: If in solution, list the solvent and the approximate % concentration.

Critical Tag:"CONTAINS FLUORINE / HALOGENATED".

Why this matters: Waste vendors often test for halogens (Beilstein test or XRF). If you put this
compound in a "Non-Halogenated" drum (which is cheaper to dispose of), and it tests positive
for Fluorine, your lab may be fined, or the entire drum rejected.

Emergency Procedures (Spills)

In the event of a spill outside the fume hood:
o Evacuate & Ventilate: Dust inhalation is the primary immediate risk.

o PPE: Wear Nitrile gloves (double gloved), safety goggles, and N95/P100 respirator if powder
is airborne.

¢ Containment:

o Solid: Do not dry sweep (creates dust).[3] Cover with wet paper towels or use a HEPA
vacuum designated for hazardous chemicals.

o Liquid: Absorb with vermiculite or sand.

o Decontamination: Wash the surface with soap and water. Collect all cleanup materials
(towels, gloves) into the Hazardous Solid Waste bin (as defined in Section 3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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